Cas no 26803-27-0 (3-benzoylpyrrolidine)

3-Benzoylpyrrolidine is a versatile organic compound featuring a pyrrolidine ring substituted with a benzoyl group at the 3-position. This structure imparts unique reactivity and functional properties, making it valuable in pharmaceutical and agrochemical research. The compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting drugs due to its ability to modulate neurotransmitter systems. Its rigid yet flexible scaffold allows for efficient derivatization, enabling structure-activity relationship studies. The benzoyl moiety enhances π-stacking interactions, improving binding affinity in receptor-ligand systems. With high purity (>98%) and stability under standard conditions, 3-benzoylpyrrolidine is particularly useful for medicinal chemistry applications requiring precise molecular modifications.

3-benzoylpyrrolidine structure

Product Name:3-benzoylpyrrolidine

CAS No:26803-27-0

MF:C₁₁H₁₃NO

MW:175.227022886276

MDL:MFCD18072406

CID:860480

PubChem ID:19031087

Update Time:2025-07-02

3-benzoylpyrrolidine Chemical and Physical Properties

Names and Identifiers

- Phenyl(pyrrolidin-3-yl)methanone
- Phenyl-3-pyrrolidinylmethanone
- AKOS016003647
- phenyl 3-pyrrolidinylmethanone
- A877136
- I11205
- BBA80327
- MFCD18072406
- CS-0450539
- 3-benzoylpyrrolidine
- EN300-2046315
- SCHEMBL407286
- DTXSID70597558
- 26803-27-0
- MDL： MFCD18072406
- Inchi： 1S/C11H13NO/c13-11(10-6-7-12-8-10)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2
- InChI Key： YLBMMUDQGTXXKP-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1CNCC1

Computed Properties

Exact Mass: 175.09979
Monoisotopic Mass: 175.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

3-benzoylpyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109006970-5g	Phenyl(pyrrolidin-3-yl)methanone	26803-27-0	95%	5g	$787.92	2023-09-02
Alichem	A109006970-10g	Phenyl(pyrrolidin-3-yl)methanone	26803-27-0	95%	10g	$1218.06	2023-09-02
Alichem	A109006970-25g	Phenyl(pyrrolidin-3-yl)methanone	26803-27-0	95%	25g	$2050.20	2023-09-02
Chemenu	CM198551-1g	Phenyl(pyrrolidin-3-yl)methanone	26803-27-0	95%	1g	$391	2021-08-05
Chemenu	CM198551-5g	Phenyl(pyrrolidin-3-yl)methanone	26803-27-0	95%	5g	$1061	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P69960-1g	Phenyl(pyrrolidin-3-yl)methanone	26803-27-0		1g	¥2622.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P69960-250mg	Phenyl(pyrrolidin-3-yl)methanone	26803-27-0		250mg	¥1172.0	2021-09-08
Chemenu	CM198551-1g	Phenyl(pyrrolidin-3-yl)methanone	26803-27-0	95%	1g	$345	2024-07-28
eNovation Chemicals LLC	D504031-1g	PHENYL(PYRROLIDIN-3-YL)METHANONE	26803-27-0	95%	1g	$680	2024-05-24
eNovation Chemicals LLC	D504031-5g	PHENYL(PYRROLIDIN-3-YL)METHANONE	26803-27-0	95%	5g	$2040	2024-05-24

3-benzoylpyrrolidine Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Additional information on 3-benzoylpyrrolidine

Recent Advances in the Study of 3-Benzoylpyrrolidine (CAS: 26803-27-0) in Chemical Biology and Pharmaceutical Research

The compound 3-benzoylpyrrolidine (CAS: 26803-27-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature and industry reports published within the last two years.

Recent studies have highlighted the role of 3-benzoylpyrrolidine as a key intermediate in the synthesis of bioactive molecules. Its structural framework, featuring a pyrrolidine ring substituted with a benzoyl group, makes it a valuable scaffold for designing novel compounds with enhanced pharmacological profiles. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and green chemistry approaches, to optimize the production of 3-benzoylpyrrolidine and its derivatives. These efforts have resulted in improved yields and reduced environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In terms of biological activity, 3-benzoylpyrrolidine has demonstrated promising effects in various preclinical models. Notably, it has been investigated for its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders such as Parkinson's disease and depression. Mechanistic studies suggest that the compound interacts with specific receptors and enzymes involved in dopamine and serotonin signaling pathways. These findings open new avenues for the development of targeted therapies for central nervous system (CNS) disorders.

Furthermore, 3-benzoylpyrrolidine has shown antimicrobial and anti-inflammatory properties in recent in vitro and in vivo studies. Researchers have explored its efficacy against drug-resistant bacterial strains and its ability to mitigate inflammatory responses in models of chronic inflammation. These attributes position the compound as a potential candidate for addressing the global challenge of antimicrobial resistance and inflammatory diseases. However, further optimization of its pharmacokinetic and safety profiles is necessary to advance its clinical translation.

In conclusion, the ongoing research on 3-benzoylpyrrolidine (CAS: 26803-27-0) underscores its multifaceted potential in drug discovery and development. While significant progress has been made in understanding its biological activities and synthetic routes, additional studies are required to fully elucidate its therapeutic mechanisms and optimize its drug-like properties. The compound's versatility and promising preclinical data make it a compelling subject for future investigations in chemical biology and pharmaceutical sciences.